6-Acetylmorphine
6-Acetylmorphine
6-Acetylmorphine is a morphinane alkaloid.
Brand Name:
Vulcanchem
CAS No.:
2784-73-8
VCID:
VC21217412
InChI:
InChI=1S/C19H21NO4/c1-10(21)23-15-6-4-12-13-9-11-3-5-14(22)17-16(11)19(12,18(15)24-17)7-8-20(13)2/h3-6,12-13,15,18,22H,7-9H2,1-2H3/t12-,13+,15-,18-,19-/m0/s1
SMILES:
CC(=O)OC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C
Molecular Formula:
C19H21NO4
Molecular Weight:
327.4 g/mol
6-Acetylmorphine
CAS No.: 2784-73-8
Cat. No.: VC21217412
Molecular Formula: C19H21NO4
Molecular Weight: 327.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-Acetylmorphine is a morphinane alkaloid. |
|---|---|
| CAS No. | 2784-73-8 |
| Molecular Formula | C19H21NO4 |
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | [(4R,4aR,7S,7aR,12bS)-9-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl] acetate |
| Standard InChI | InChI=1S/C19H21NO4/c1-10(21)23-15-6-4-12-13-9-11-3-5-14(22)17-16(11)19(12,18(15)24-17)7-8-20(13)2/h3-6,12-13,15,18,22H,7-9H2,1-2H3/t12-,13+,15-,18-,19-/m0/s1 |
| Standard InChI Key | JJGYGPZNTOPXGV-SSTWWWIQSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1C=C[C@H]2[C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)O)CCN3C |
| SMILES | CC(=O)OC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C |
| Canonical SMILES | CC(=O)OC1C=CC2C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3C |
| Appearance | A 1 mg/ml solution in acetonitrile |
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